Cas no 619319-97-0 (benzyl N-(2-bromophenyl)-N-methylcarbamate)

• Product Name: benzyl N-(2-bromophenyl)-N-methylcarbamate
• CAS No: 619319-97-0
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 3403898
• PubChem ID: 165924267
• Update Time: 2025-11-01

benzyl N-(2-bromophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (2-BROMOPHENYL)METHYL-, PHENYLMETHYL ESTER
• benzyl N-(2-bromophenyl)-N-methylcarbamate
• EN300-28293843
• 619319-97-0

• Inchi： 1S/C15H14BrNO2/c1-17(14-10-6-5-9-13(14)16)15(18)19-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： YZWITYJTGDHJSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.02079Da
• Monoisotopic Mass: 319.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(2-bromophenyl)-N-methylcarbamate

Benzoyle N-(2-bromophenyl)-N-methylcarbamate (CAS No. 619319-97-0): A Comprehensive Overview

Benzoyle N-(2-bromophenyl)-N-methylcarbamate, also known by its CAS registry number 619319-97-0, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of carbamate, which is widely used in various applications due to its unique chemical properties. The structure of this compound comprises a benzyl group attached to a carbamate functional group, with a bromine atom substituted on the phenyl ring. This substitution pattern imparts distinct reactivity and selectivity to the molecule, making it valuable in both academic research and industrial applications.

The synthesis of benzoyle N-(2-bromophenyl)-N-methylcarbamate typically involves multi-step reactions, often starting from readily available starting materials such as benzyl chloride or bromide. The introduction of the bromine substituent on the phenyl ring is a critical step in the synthesis process, as it significantly influences the electronic and steric properties of the molecule. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of physical properties, benzoyle N-(2-bromophenyl)-N-methylcarbamate is characterized by its high stability under standard conditions. It exhibits a melting point in the range of 120-130°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions where stability and controlled reactivity are essential.

The applications of benzoyle N-(2-bromophenyl)-N-methylcarbamate span across multiple domains. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, recent studies have explored its role in the development of anticancer agents, where its unique structure allows for selective targeting of cancer cells while minimizing toxicity to healthy tissues.

In materials science, this compound has found utility as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it an ideal candidate for developing high-performance materials with tailored properties. Researchers have also investigated its potential as a building block for nanomaterials, leveraging its structural versatility to create novel materials with applications in electronics and energy storage.

The latest research on benzoyle N-(2-bromophenyl)-N-methylcarbamate has focused on its catalytic applications. By incorporating this compound into catalytic systems, scientists have demonstrated enhanced catalytic activity in reactions such as esterification and hydroxylation. These findings underscore its potential as a versatile catalyst in green chemistry, offering a sustainable alternative to traditional catalysts that often rely on heavy metals or hazardous chemicals.

In conclusion, benzoyle N-(2-bromophenyl)-N-methylcarbamate (CAS No. 619319-97-0) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and favorable physical properties make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an even greater role in shaping the future of chemistry and materials science.